Cas no 2098070-03-0 (1-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine)

• Product name: 1-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine
• CAS No: 2098070-03-0
• MF: C₁₁H₁₄FN₅
• MW: 235.260764598846
• CID: 5725923
• PubChem ID: 121211042

1-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2098070-03-0
• AKOS026721140
• 1-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine
• 1-[2-(2-fluoroethyl)-5-pyrazin-2-ylpyrazol-3-yl]-N-methylmethanamine
• F2198-0860

• Inchi： 1S/C11H14FN5/c1-13-7-9-6-10(16-17(9)5-2-12)11-8-14-3-4-15-11/h3-4,6,8,13H,2,5,7H2,1H3
• InChI Key： DYPMITBKZJGRAD-UHFFFAOYSA-N
• SMILES： FCCN1C(=CC(C2C=NC=CN=2)=N1)CNC

Computed Properties

• Exact Mass: 235.12332363g/mol
• Monoisotopic Mass: 235.12332363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine

Comprehensive Overview of 1-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine (CAS No. 2098070-03-0)

The compound 1-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine (CAS No. 2098070-03-0) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its pyrazine and pyrazole moieties, this compound exhibits potential applications in the development of novel therapeutics, particularly in targeting neurological and metabolic disorders. Researchers are increasingly exploring its pharmacokinetic properties and binding affinity to specific receptors, making it a subject of interest in both academic and industrial settings.

One of the key features of 1-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine is its fluorinated ethyl group, which enhances its metabolic stability and bioavailability. This attribute aligns with current trends in drug design, where fluorination is employed to improve the efficacy and safety profiles of pharmaceutical candidates. The presence of the pyrazin-2-yl group further contributes to its versatility, enabling interactions with a wide range of biological targets. Such characteristics make this compound a promising candidate for further investigation in preclinical studies.

In recent years, the scientific community has shown growing interest in small-molecule modulators and heterocyclic compounds, driven by the need for innovative treatments for complex diseases. 1-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine fits into this narrative, as its structure offers opportunities for optimization and derivatization. Researchers are particularly keen on understanding its structure-activity relationship (SAR), which could unlock new therapeutic avenues. This compound's potential applications extend to areas such as neuroprotection and enzyme inhibition, topics frequently searched in scientific databases.

The synthesis of CAS No. 2098070-03-0 involves multi-step organic reactions, with emphasis on achieving high purity and yield. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize its chemical properties, ensuring reproducibility in research. Given the rising demand for high-quality reference standards, this compound is also relevant to analytical laboratories and contract research organizations (CROs). Its stability under various conditions makes it suitable for long-term studies, addressing common concerns about compound degradation in pharmaceutical research.

From a commercial perspective, 1-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine is available through specialized chemical suppliers, catering to the needs of drug developers and academic researchers. Its custom synthesis and bulk-scale production options are frequently inquired about, reflecting its growing importance in the market. Additionally, discussions around intellectual property and patent landscapes related to this compound are gaining traction, as companies seek to capitalize on its therapeutic potential.

In conclusion, 1-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine (CAS No. 2098070-03-0) represents a compelling area of research with broad implications for drug discovery. Its unique chemical architecture, combined with its potential biological activities, positions it as a valuable tool for scientists exploring new treatment paradigms. As the demand for innovative small molecules continues to rise, this compound is poised to play a pivotal role in shaping the future of medicine.